2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C17H14N4O2S2/c1-21(17-19-11-5-2-3-7-14(11)25-17)9-15(22)20-16-18-12(10-24-16)13-6-4-8-23-13/h2-8,10H,9H2,1H3,(H,18,20,22)
• InChI Key: GIWAUMLTSCZOHV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=NC(=CS1)C2=CC=CO2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H14N4O2S2
• Molecular Weight: 370.5 g/mol
• CAS No.: 1351650-90-2

Description

The compound “2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide” is a complex organic molecule that contains several functional groups and rings, including a benzothiazole ring and a thiazole ring. It’s part of a class of compounds that have been studied for their diverse biological activities.

Synthesis Analysis

The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The benzothiazole and thiazole rings are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the benzothiazole and thiazole rings. These rings can undergo electrophilic substitution and nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole, one of the rings present in the compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Research on thiazolopyrimidine derivatives, which share structural similarities with the compound , highlights significant antinociceptive and anti-inflammatory activities. These studies suggest potential applications in developing treatments for pain and inflammation, with detailed synthesis and pharmacological screenings reported (Selvam et al., 2012).

Anticancer Agents

Another area of application is in the synthesis of benzimidazole–thiazole derivatives as anticancer agents. These compounds have shown promising anticancer activity against various cancer cell lines, indicating the potential for developing new therapeutic agents (Nofal et al., 2014).

Antitumor Activity

Compounds bearing the benzothiazole moiety, similar to the specified compound, have been synthesized and evaluated for their antitumor activity. Some derivatives demonstrated considerable anticancer activity, presenting a valuable insight into the design of novel antitumor drugs (Yurttaş et al., 2015).

Heterocyclic Syntheses

Thioueido-acetamides, related to the chemical structure in discussion, are highlighted for their role in synthesizing various heterocycles through one-pot cascade reactions. These reactions have excellent atom economy and provide access to important heterocyclic compounds, underscoring the compound's relevance in chemical synthesis (Schmeyers & Kaupp, 2002).

Corrosion Inhibition

Amino acid compounds with structural features akin to the specified compound have been studied for their role as corrosion inhibitors. These findings suggest applications in protecting materials from corrosion, particularly in acidic environments, contributing to the broader field of materials science (Yadav et al., 2015).

Metabolic Stability in Drug Design

Investigations into improving metabolic stability through the modification of molecular structures have led to the development of compounds with increased stability and efficacy. This research underscores the compound's role in the design and optimization of pharmacological agents (Stec et al., 2011).

Mechanism of Action

While the exact mechanism of action of this specific compound is not clear from the available information, compounds with similar structures have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.

Future Directions

The compound “2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(furan-2-yl)thiazol-2-yl)acetamide” and similar compounds could be further studied for their potential applications in medicinal chemistry, given their diverse biological activities.